Cas no 1804762-19-3 (4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid)

4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid is a fluorinated pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability due to its electron-withdrawing functional groups. The presence of multiple fluorine atoms enhances its lipophilicity, making it valuable in medicinal chemistry for improving bioavailability and metabolic resistance. The acetic acid moiety provides a handle for further derivatization, enabling versatile applications in agrochemical and pharmaceutical synthesis. Its structural features contribute to strong binding interactions with biological targets, particularly in the development of enzyme inhibitors or receptor modulators. This compound is suited for high-precision research applications requiring fluorinated intermediates with tailored electronic and steric properties.

4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid structure

1804762-19-3 structure

Product Name:4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid

CAS No:1804762-19-3

MF:C₉H₆F₅NO₃

MW:271.140860080719

CID:4831266

Update Time:2025-06-14

4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid
- Inchi： 1S/C9H6F5NO3/c10-3-4-5(11)1-7(18-9(12,13)14)15-6(4)2-8(16)17/h1H,2-3H2,(H,16,17)
- InChI Key： ILXGYAHXCNSKMB-UHFFFAOYSA-N
- SMILES： FC1C=C(N=C(CC(=O)O)C=1CF)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 298
XLogP3: 2.1
Topological Polar Surface Area: 59.4

4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029096618-1g	4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid	1804762-19-3	97%	1g	$1,534.70	2022-04-01

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Additional information on 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid

Recent Advances in the Study of 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS: 1804762-19-3)

The compound 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS: 1804762-19-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and fluoromethyl substituents, exhibits promising potential as a building block for novel bioactive compounds. Recent studies have focused on its synthesis, physicochemical properties, and potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its efficiency as an intermediate in the production of fluorinated pyridine derivatives. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. The study also emphasized the compound's stability under various conditions, making it a viable candidate for further pharmaceutical development.

In another recent investigation, the biological activity of 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid was evaluated in the context of inflammatory diseases. The compound demonstrated significant inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents with improved selectivity and reduced side effects compared to existing therapies.

Furthermore, computational studies have been conducted to elucidate the molecular interactions of this compound with various biological targets. Molecular docking simulations revealed strong binding affinities for several protein targets, including kinases and G-protein-coupled receptors (GPCRs). These insights provide a foundation for the rational design of derivatives with enhanced pharmacological properties.

The compound's unique fluorination pattern is also of interest in the context of drug metabolism and pharmacokinetics (DMPK). Recent pharmacokinetic studies have shown that the trifluoromethoxy group enhances metabolic stability, while the fluoromethyl moiety contributes to improved membrane permeability. These attributes make the compound a promising candidate for oral drug formulations.

In summary, 4-Fluoro-3-(fluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS: 1804762-19-3) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Ongoing research is expected to further explore its applications in various therapeutic areas, including oncology, neurology, and infectious diseases. The compound's synthetic accessibility, biological activity, and favorable DMPK profile position it as a valuable tool for medicinal chemists and researchers in the chemical biology and pharmaceutical fields.